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Compound of Interest

Compound Name: MK2-IN-3

CAS No.: 724711-21-1

Cat. No.: B15605962

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MK2-IN-3 is a potent, cell-permeable, and ATP-competitive inhibitor of Mitogen-Activated

Protein Kinase-Activated Protein Kinase 2 (MAPKAP-K2 or MK2)[1][2][3]. It plays a crucial role

in inflammation research by inhibiting the p38/MK2 signaling pathway, which is involved in the

production of pro-inflammatory cytokines like TNF-α[1][3]. Accurate preparation of a stock

solution is the first critical step for ensuring reproducible results in downstream cellular and in

vivo experiments. This document provides a detailed protocol for the preparation, storage, and

handling of MK2-IN-3 stock solutions.

Properties of MK2-IN-3
Properly preparing the stock solution requires an understanding of the physicochemical

properties of MK2-IN-3. Key data is summarized in the table below. It is crucial to use the

molecular weight corresponding to the form of the compound (anhydrous or hydrate) provided

by the supplier.
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Property Value Source(s)

Molecular Formula
C₂₁H₁₆N₄O (Anhydrous)

C₂₁H₁₆N₄O • H₂O (Hydrate)
[2][3]

Molecular Weight
340.38 g/mol (Anhydrous)

358.4 g/mol (Hydrate)
[1][2][3][4]

Appearance White to pale yellow solid [5][6]

Purity ≥95-99% (Varies by supplier) [2][4]

Solubility (in DMSO)

5 - 68 mg/mL. The use of

fresh, anhydrous DMSO is

critical as absorbed moisture

can reduce solubility.[1][2]

Sonication is recommended to

aid dissolution.[5]

[1][2][3][5]

Insoluble in Water, Ethanol [2]

Storage (Solid Form)
Store powder at -20°C for up

to 3 years.[4][5]
[4][5]

p38/MK2 Signaling Pathway
MK2-IN-3 inhibits MK2, a key substrate of p38 MAP kinase. Upon activation by cellular stress

or inflammatory signals, p38 phosphorylates and activates MK2. Activated MK2 then

phosphorylates downstream targets, leading to various cellular responses, including the

production of inflammatory cytokines.
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Caption: Simplified p38/MK2 signaling pathway and the inhibitory action of MK2-IN-3.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of MK2-IN-3 in DMSO.
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Materials and Equipment
MK2-IN-3 (anhydrous or hydrate form)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (bath or probe type)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
Handle MK2-IN-3 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin contact, inhalation, or ingestion.

Refer to the Safety Data Sheet (SDS) provided by the supplier for complete safety and

handling information.

Preparation Workflow
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Caption: Workflow for the preparation of MK2-IN-3 stock solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15605962/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparation-of-mk2-in-3-stock-solution
https://www.benchchem.com/product/b15605962/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-mk2-in-3-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Protocol
Preparation: Before opening, allow the vial of MK2-IN-3 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

hygroscopic compound.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of MK2-IN-3 powder. For example, weigh out 1 mg.

Solvent Calculation: Calculate the volume of DMSO required to achieve the desired

concentration. The formula is:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of MK2-IN-3 (Anhydrous, MW = 340.38) to make a 10 mM

stock:

Mass = 1 mg = 0.001 g

Concentration = 10 mM = 0.010 mol/L

Molecular Weight = 340.38 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 340.38 g/mol ) = 0.00029379 L

Volume (µL) = 293.79 µL

A pre-calculated dilution table is provided below for convenience.

Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the tube containing the

MK2-IN-3 powder.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes.

Sonication: To ensure complete dissolution, place the tube in a bath sonicator for 5-10

minutes.[1][5] Visually inspect the solution to ensure no solid particles remain. The solution

should be clear.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[2]

Pre-calculated Dilution Table
The following table provides the required volume of DMSO to prepare stock solutions of

common concentrations from a starting mass of 1 mg of MK2-IN-3 (anhydrous, MW = 340.38

g/mol ).

Target Concentration Volume of DMSO per 1 mg of MK2-IN-3

1 mM 2937.9 µL

5 mM 587.6 µL

10 mM 293.8 µL

20 mM 146.9 µL

50 mM 58.8 µL

Storage and Stability of Stock Solution
Proper storage is essential to maintain the activity of the inhibitor.

Storage Condition Duration Source(s)

-20°C 1 month [1][2]

-80°C 6 months to 1 year [1][2][5]

Recommendations:

Always store aliquots protected from light.[1]

Avoid repeated freeze-thaw cycles as this can degrade the compound.[2]

Before use, thaw an aliquot completely and gently mix before diluting into culture medium or

buffer. Do not refreeze partially used aliquots.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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